Cas no 58775-11-4 (9H-Fluoren-9-one, 2-(1,1-dimethylethyl)-)

9H-Fluoren-9-one, 2-(1,1-dimethylethyl)- structure
58775-11-4 structure
Product Name:9H-Fluoren-9-one, 2-(1,1-dimethylethyl)-
CAS No:58775-11-4
MF:C17H16O
MW:236.308344841003
CID:340923
PubChem ID:12254838
Update Time:2025-04-19

9H-Fluoren-9-one, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluoren-9-one, 2-(1,1-dimethylethyl)-
    • 2-tert-butylfluoren-9-one
    • DTXSID70482632
    • SCHEMBL867392
    • 58775-11-4
    • Inchi: 1S/C17H16O/c1-17(2,3)11-8-9-13-12-6-4-5-7-14(12)16(18)15(13)10-11/h4-10H,1-3H3
    • InChI Key: BQDZXVFRUZZRPG-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C=CC(=CC=21)C(C)(C)C

Computed Properties

  • Exact Mass: 236.12018
  • Monoisotopic Mass: 236.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

9H-Fluoren-9-one, 2-(1,1-dimethylethyl)- Related Literature

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